
Proper Disposal of FAMC: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: FAMC

Cat. No.: B141073 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the proper disposal of

FAMC (3-(4,6-Difluorotriazinyl)amino-7-methoxycoumarin), a fluorescent probe. Adherence to

these guidelines is critical for minimizing risks and ensuring regulatory compliance.

Chemical and Hazard Profile of FAMC
Understanding the properties and hazards of FAMC is the first step in its safe management.
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Property Data

Chemical Name
3-(4,6-Difluorotriazinyl)amino-7-

methoxycoumarin

CAS Number 127192-67-0

Hazard Statements

H315: Causes skin irritation.H319: Causes

serious eye irritation.H335: May cause

respiratory irritation.[1]

Precautionary Measures

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.P280: Wear

protective gloves/protective clothing/eye

protection/face protection.P302+P352: IF ON

SKIN: Wash with plenty of soap and

water.P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.[1]

Disposal Directive
P501: Dispose of contents/container to an

approved waste disposal plant.[1]

Experimental Protocol: Standard FAMC Disposal
Procedure
The following protocol outlines the necessary steps for the safe disposal of FAMC waste. This

procedure should be performed in a designated laboratory area, and all personnel must be

equipped with the appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE)
Before handling FAMC waste, ensure you are wearing the following:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.
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Respiratory Protection: If handling the powder form or creating aerosols, use a suitable

respirator.

Waste Segregation and Collection
Proper segregation of chemical waste is crucial to prevent dangerous reactions and to ensure

compliant disposal.

Solid Waste:

Collect unused FAMC powder, contaminated weigh boats, and contaminated

consumables (e.g., pipette tips, wipes) in a dedicated, clearly labeled hazardous waste

container.

The container must be compatible with the chemical waste and have a secure lid.

Label the container as "Hazardous Waste" and specify the contents, including "FAMC (3-

(4,6-Difluorotriazinyl)amino-7-methoxycoumarin)".

Liquid Waste:

Collect solutions containing FAMC in a separate, leak-proof, and clearly labeled

hazardous waste container.

Do not mix FAMC waste with other incompatible waste streams.

The container should be stored in a secondary containment tray to prevent spills.

Spill Management
In the event of a spill, follow these steps:

Evacuate and Ventilate: Ensure the area is well-ventilated.

Contain the Spill: Use an inert absorbent material to contain the spill.

Clean-up: Carefully sweep or vacuum the absorbed material and place it into the designated

solid hazardous waste container.
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Decontaminate: Clean the spill area with an appropriate solvent, and dispose of all cleaning

materials as hazardous waste.

Storage of Waste
Store hazardous waste containers in a cool, dry, and well-ventilated area, away from

incompatible materials.

Keep containers tightly closed when not in use.

Final Disposal
The primary directive for FAMC is to "Dispose of contents/container to an approved waste

disposal plant"[1].

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.

Do not under any circumstances dispose of FAMC down the drain or in regular trash.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of FAMC.
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Click to download full resolution via product page

Caption: Workflow for the proper disposal of FAMC waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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